3-chloro-N-{1-[6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidyl}benzamide

• IUPAC Name: 3-chloro-N-[1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]benzamide
• InChI: InChI=1S/C17H16ClF3N4O/c18-12-3-1-2-11(8-12)16(26)24-13-4-6-25(7-5-13)15-9-14(17(19,20)21)22-10-23-15/h1-3,8-10,13H,4-7H2,(H,24,26)
• InChI Key: XUWSNPWBUVUHBD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C2=CC(=CC=C2)Cl)C3=NC=NC(=C3)C(F)(F)F
• Molecular Formula: C17H16ClF3N4O
• Molecular Weight: 384.8 g/mol

Description

The compound “3-chloro-N-{1-[6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidyl}benzamide” is related to a class of compounds known as trifluoromethylpyridines (TFMPs). TFMPs and their derivatives are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Chemical Reactions Analysis

The chemical reactions involving TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Physical And Chemical Properties Analysis

The physical and chemical properties of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Scientific Research Applications

Organic Synthesis and Catalysis

• Transition Metal-Catalyzed Reactions : The trifluoromethyl group enhances reactivity, making this compound valuable in cross-coupling reactions. .
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Materials Science and Crystallography

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Mechanism of Action

While the exact mechanism of action for “3-chloro-N-{1-[6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidyl}benzamide” is not available, related compounds such as Fluazinam have a mode of action that involves being an extremely potent uncoupler of oxidative phosphorylation in mitochondria and also having high reactivity with thiols.

Safety and Hazards

The safety data sheets of related compounds suggest that they are considered hazardous by the 2012 OSHA Hazard Communication Standard. They can cause skin irritation, serious eye damage, and are harmful if swallowed or inhaled.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future.